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Compound of Interest

Compound Name: 3-Methoxy-2-nitrobenzonitrile

Cat. No.: B136439 Get Quote

An In-depth Technical Guide to 3-Methoxy-2-nitrobenzonitrile

This guide provides an overview of the fundamental physicochemical properties of 3-Methoxy-
2-nitrobenzonitrile, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
3-Methoxy-2-nitrobenzonitrile is an organic compound featuring methoxy, nitro, and nitrile

functional groups attached to a benzene ring. These functional groups make it a potential

building block in the synthesis of more complex molecules in medicinal chemistry and materials

science.

Quantitative Physicochemical Data
The fundamental molecular properties of 3-Methoxy-2-nitrobenzonitrile are summarized in

the table below.
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Property Value Source

Molecular Formula C₈H₆N₂O₃ [1][2]

Molecular Weight 178.15 g/mol [1]

IUPAC Name 3-methoxy-2-nitrobenzonitrile [1]

CAS Number 142596-50-7 [1][3]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis, purification, and analysis of 3-
Methoxy-2-nitrobenzonitrile are typically found in peer-reviewed scientific literature or

detailed chemical synthesis databases. A generalized workflow for its preparation and

characterization is presented below. The synthesis would likely involve the nitration of a

methoxybenzonitrile precursor or the cyanation of a methoxynitrobenzene derivative, followed

by purification and analytical confirmation.

Conceptual Workflow for Synthesis and Analysis
The following diagram illustrates a logical workflow for the synthesis and characterization of 3-
Methoxy-2-nitrobenzonitrile. This process outlines the key stages from starting materials to

the confirmation of the final product's identity and purity.

Synthesis Stage
Purification Stage

Analysis Stage
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Nitration Reaction
(e.g., HNO3/H2SO4)

Reagents Reaction Quenching
(e.g., Ice Water)

Crude Product
Solvent Extraction Column Chromatography Solvent Evaporation Purity Assessment

(e.g., HPLC, TLC)
Structural Confirmation

(e.g., NMR, IR, MS)
Pure 3-Methoxy-2-

nitrobenzonitrile

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis and analysis of 3-Methoxy-2-
nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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